4,4-Difluorocyclohexanecarboxamide

• IUPAC Name: 4,4-difluorocyclohexane-1-carboxamide
• InChI: InChI=1S/C7H11F2NO/c8-7(9)3-1-5(2-4-7)6(10)11/h5H,1-4H2,(H2,10,11)
• InChI Key: JKPXYSGFTYLPTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)N)(F)F
• Molecular Formula: C7H11F2NO
• DSSTOX Substance ID: DTXSID80677572
• Molecular Weight: 163.16 g/mol
• CAS RN: 927209-98-1

Description

Molecular Structure Analysis

The molecular structure of 4,4-Difluorocyclohexanecarboxamide consists of a cyclohexane ring with two fluorine atoms attached at the 4,4-positions and a carboxamide group attached at one of the carbon atoms. The presence of the fluorine atoms and the carboxamide group can significantly influence the compound’s chemical properties and reactivity.

Physical And Chemical Properties Analysis

4,4-Difluorocyclohexanecarboxamide is a solid at 20 degrees Celsius. Unfortunately, other specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the retrieved data.

Scientific Research Applications

However, “4,4-Difluorocyclohexanecarboxylic Acid”, a closely related compound, is available from chemical suppliers. It’s often used in the field of organic synthesis, but specific applications, experimental procedures, and results are not provided.

Synthesis routes and methods I

Procedure details

A solution of 4,4-difluorocyclohexanecarboxylic acid (0.217 g, 1.322 mmol) in DCM (4 mL) was treated with oxalyl chloride (0.174 mL, 1.983 mmol) followed by catalytic DMF (1 drop) and the mixture stirred at RT for 1.5 h. The mixture was concentrated to dryness, co-evaporated with DCM (1×) and the resulting residue dissolved in THF (2 mL), added to a stirring solution of NH4OH (˜14M, 2 mL, 28.0 mmol) in THF (2 mL) and stirred for 30 minutes. The mixture was diluted with brine, extracted with EtOAc (3×) and the combined organics were dried over MgSO4 and concentrated to dryness to afford 4,4-difluorocyclohexanecarboxamide (167 mg, 77%) as a white solid. 1H NMR (400 MHz, DMSO-d6): δ 7.28 (s, 1H), 6.79 (s, 1H), 2.20 (m, 1H), 2.00 (m, 2H), 1.86-1.67 (m, 4H), 1.57 (m, 2H).

Synthesis routes and methods II

Procedure details

To a solution of compound 4,4-difluorocyclohexanecarboxylic acid (3.5 g, 21 mmol) in 80 mL THF, 4-methylmorpholine (2.51 g, 21 mmol) was added at −70° C., followed by isobutyl chloridocarbonate (2.85 g, 21 mmol). 30 min later, 10 mL ammonium hydroxide was added. The resulting mixture was allowed to warm up to 0° C. After removal of all solvents, the residue was washed with water, PE to afford the compound 4,4-difluorocyclohexanecarboxamide (1.82 g, 40%) as a white solid.

Citations

Saturated spirocyclic nitrogen-containing heterocycles with gem-difluorocycloalkane moieties (microreview)

OO Grygorenko, KP Melnykov - Chemistry of Heterocyclic Compounds, 2019 - Springer

Recent advances in synthetic and medicinal chemistry of saturated spirocyclic nitrogen-containing heterocycles with gem-difluorocycloalkane moieties are surveyed, including results …

Number of citations: 2 link.springer.com

Discovery of a novel CCR5 antagonist lead compound through fragment assembly

Y Liu, E Zhou, K Yu, J Zhu, Y Zhang, X Xie, J Li… - Molecules, 2008 - mdpi.com

CCR5, as the major co-receptor for HIV-1 entry, is an attractive novel target for the pharmaceutical industry in the HIV-1 therapeutic area. In this study, based on the structures of …

Number of citations: 35 www.mdpi.com

Rational development of 4-aminopyridyl-based inhibitors targeting Trypanosoma cruzi CYP51 as anti-Chagas agents

JY Choi, CM Calvet, SS Gunatilleke… - Journal of medicinal …, 2013 - ACS Publications

A new series of 4-aminopyridyl-based lead inhibitors targeting Trypanosoma cruzi CYP51 (TcCYP51) has been developed using structure-based drug design as well as structure–…

Number of citations: 61 pubs.acs.org

Exploration of bivalent ligands targeting putative mu opioid receptor and chemokine receptor CCR5 dimerization

CK Arnatt, BA Falls, Y Yuan, TJ Raborg… - Bioorganic & medicinal …, 2016 - Elsevier

Modern antiretroviral therapies have provided HIV-1 infected patients longer lifespans and better quality of life. However, several neurological complications are now being seen in …

Number of citations: 31 www.sciencedirect.com